Cas no 65500-50-7 (2-Octene,1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro-)

• Product Name: 2-Octene,1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro-
• CAS No: 65500-50-7
• MF: C₈F₁₆
• MW: 400.06005859375
• MDL: MFCD04038344
• CID: 501610
• PubChem ID: 2782410
• Update Time: 2025-07-18

2-Octene,1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Octene,1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro-
• (E)-1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluorooct-2-ene
• Perfluorooctene-2
• hexadecafluorooct-2-ene
• PC3332
• NS00112084
• AKOS025310438
• 65500-50-7
• DTXSID90895386
• (E)-PERFLUOROOCT-2-ENE
• (2E)-1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-Hexadecafluorooct-2-ene
• 31143-13-2
• MFCD04038344

• MDL： MFCD04038344
• Inchi： 1S/C8F16/c9-1(2(10)4(13,14)15)3(11,12)5(16,17)6(18,19)7(20,21)8(22,23)24/b2-1+
• InChI Key： RGBFMLVTZCWFSL-OWOJBTEDSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C(/C(=C(/C(F)(F)F)\F)/F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 399.97400
• Monoisotopic Mass: 399.9744506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.658
• Boiling Point: 113.2°C at 760 mmHg
• Flash Point: 31.2°C
• Refractive Index: 1.272
• PSA: 0.00000
• LogP: 5.80280

2-Octene,1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on 2-Octene,1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro-

Introduction to 2-Octene, 1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-Hexadecafluoro- (CAS No. 65500-50-7)

2-Octene, 1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro- (CAS No. 65500-50-7) is a highly fluorinated compound that has gained significant attention in the fields of chemistry and materials science due to its unique properties and potential applications. This compound is characterized by its long carbon chain with multiple fluorine atoms attached to each carbon atom. The high degree of fluorination imparts exceptional hydrophobic and oleophobic properties to the molecule.

The chemical structure of 2-Octene, 1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro- is represented by the formula C₈F₁₆H₂. The presence of multiple fluorine atoms significantly alters the physical and chemical properties of the molecule compared to its non-fluorinated counterparts. This compound is often used in the development of advanced materials and coatings due to its low surface energy and excellent chemical stability.

Recent research has highlighted the potential applications of 2-Octene, 1,1,1，2，3，4，4，5，5，6，6，7，7，8，8，8-hexadecafluoro- in various fields. For instance, studies have shown that this compound can be used to create superhydrophobic surfaces with applications in self-cleaning materials and anti-fouling coatings. The low surface energy of these materials makes them highly resistant to water and oil-based contaminants.

In the realm of pharmaceuticals and biotechnology, 2-Octene, 1,1,1,2,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro- has been explored for its potential use in drug delivery systems. The high fluorination level can enhance the solubility and stability of certain drugs in biological environments. Additionally,The compound's unique properties make it a promising candidate for developing targeted drug delivery systems that can improve therapeutic outcomes while reducing side effects.

The synthesis of CAS No. 65500-50-7-based compounds involves a series of complex chemical reactions. One common method involves the reaction of perfluorinated alkenes with hydrogen fluoride (HF) in the presence of a suitable catalyst. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic technology have led to more efficient and environmentally friendly synthesis methods.

In terms of safety and environmental impact,CAS No. 65500-50-7 -based compounds are generally considered to be stable and non-toxic under normal conditions. However,CAS No. 65500-50-7 -based products should be handled with care to avoid exposure to high temperatures or strong oxidizing agents. Proper storage and disposal practices are essential to minimize any potential risks.

The market demand for CAS No. 65500-50-7 -based compounds is growing due to their wide range of applications in various industries. In the automotive sector,CAS No. 65500-50-7 -based coatings are used to enhance the durability and performance of vehicle components. In electronics,CAS No. 65500-50-7 -based materials are used in the production of semiconductors and other electronic devices due to their excellent dielectric properties.

In conclusion,CAS No. 65500-50-7 -based compounds represent a class of highly fluorinated materials with unique properties that make them valuable in a variety of applications. Ongoing research continues to explore new uses for these compounds,CAS No. 65500-50-7 -based products are expected to play an increasingly important role in advancing technology and improving quality of life.